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Compound of Interest

Compound Name: DIBENZ(a,h)ANTHRACENE

Cat. No.: B1670416 Get Quote

Safe Handling and Disposal of
Dibenz(a,h)anthracene
IMMEDIATE SAFETY AND OPERATIONAL GUIDE

This document provides essential procedural guidance for the safe handling, use, and disposal

of Dibenz(a,h)anthracene in a laboratory setting. It is intended for researchers, scientists, and

drug development professionals. Dibenz(a,h)anthracene is a suspected human carcinogen

and requires strict adherence to safety protocols to minimize exposure.

Hazard Summary
Dibenz(a,h)anthracene is classified as a probable human carcinogen and presents multiple

health and environmental risks. All contact should be reduced to the lowest possible level.[1]
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Hazard Classification Description Source

Carcinogenicity

Category 1B: May cause

cancer.[2][3] Suspected cancer

agent.[4] IARC Group 2A:

Probably carcinogenic to

humans.[5]

H350

Acute Health Effects

May cause serious eye

irritation, skin irritation, and

respiratory tract irritation.[2][4]

[6]

H315, H319, H335

Chronic Health Effects

May cause damage to organs

through prolonged or repeated

exposure.[2] May affect the

liver and kidneys.[1]

H373

Environmental Hazard
Very toxic to aquatic life with

long-lasting effects.[3][4][5]
H410

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure. Engineering controls, such

as a chemical fume hood, should be the primary method of exposure control.[6]
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Protection Type Specification Rationale

Eye Protection

Chemical safety goggles or

glasses with side-shields

conforming to OSHA 29 CFR

1910.133 or European

Standard EN166.[4][6]

Prevents eye irritation and

absorption from splashes.

Hand Protection

Impervious gloves.[5][7] Nitrile

or Natural Rubber are

recommended materials.[1]

Contaminated gloves must be

disposed of after use.[6]

Prevents skin contact,

irritation, and absorption.

Body Protection

Appropriate protective clothing

to prevent skin exposure.[4]

Impervious clothing is required.

[6][7] Tyvek® or an equivalent

material is recommended.[1]

Minimizes the risk of skin

contamination.

Respiratory Protection

A NIOSH-approved respirator

with a particulate filter is

necessary if dust cannot be

controlled.[7] A full respiratory

protection program meeting

OSHA 29 CFR 1910.134 and

ANSI Z88.2 or EN 149

standards must be followed

when required.[4]

Prevents inhalation of airborne

particles.

Operational and Disposal Plans
Strict protocols must be followed for handling, spill management, and disposal to ensure

personnel safety and environmental protection.

Experimental Protocol: Safe Handling Procedure
Designated Area: All work with Dibenz(a,h)anthracene must be conducted in a regulated,

marked area, such as a chemical fume hood or a Class I, Type B biological safety hood.[1]
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Ensure that a safety shower and eyewash facility are readily accessible.[4]

Don PPE: Before handling, put on all required PPE as specified in the table above.

Handling Solid: Handle the substance carefully to avoid generating dust.[4][6] Use with

adequate ventilation and minimize accumulation.[4] Avoid all contact with eyes, skin, and

clothing, and prevent inhalation.[4][5]

Post-Handling: After handling, wash hands and face thoroughly.[5] Remove all contaminated

clothing immediately for proper cleaning or disposal.[4][5]

Emergency Protocol: Spill Cleanup
Secure Area: Evacuate all non-essential personnel from the spill area and control entry.[1]

Eliminate Ignition Sources: Remove all sources of ignition from the area.[8]

Ventilate: Ensure the area is well-ventilated.[4]

Contain Spill:

For small spills, dampen the solid material with a solvent such as acetone to prevent dust

from becoming airborne.[8]

Alternatively, use a HEPA-filter vacuum for cleanup; do not dry sweep.[1]

Collect Waste: Carefully sweep or vacuum the contained material and place it into a suitable,

sealed, and properly labeled container for disposal.[4][6][7]

Decontaminate: Wash the spill area first with acetone, followed by a thorough wash with

soap and water.[8] All cleanup materials are considered hazardous waste.

Disposal Plan
Dibenz(a,h)anthracene and its container must be disposed of as hazardous waste.[1][4]

Waste Container: Keep waste chemicals in their original or other suitable, tightly closed

containers.[5][6] Do not mix with other waste.[5]
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Labeling: Clearly label the waste container with its contents.

Regulatory Compliance: Disposal must be carried out in strict accordance with all applicable

local, state, and federal regulations.[3][5] Contact your institution's environmental health and

safety department, the state Department of Environmental Protection (DEP), or the regional

EPA office for specific guidance.[1]

Environmental Protection: Do not allow the substance to enter drains, sewers, or waterways.

[3][6]

Workflow Visualization
The following diagram outlines the complete operational workflow for safely handling

Dibenz(a,h)anthracene.
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Phase 1: Preparation

Phase 2: Handling

Phase 3: Post-Handling & Decontamination

Phase 4: Waste Management

1. Work in Designated Area
(Chemical Fume Hood)

2. Don Full PPE
(Gloves, Goggles, Lab Coat)

3. Handle Chemical
(Avoid Dust Generation)

4. Doff PPE Correctly

5. Decontaminate Work Area
& Wash Hands

6. Package & Label Hazardous Waste

7. Dispose via Approved Channels

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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